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Compound of Interest

Compound Name: N,N-dimethylethylamine

Cat. No.: B1200065

An In-depth Technical Guide to N,N-Dimethylethylamine

N,N-Dimethylethylamine, a versatile tertiary amine, serves as a crucial component in a
multitude of industrial applications. This guide provides a comprehensive overview of its
chemical and physical properties, synthesis protocols, and significant roles in various
manufacturing processes, with a particular focus on its function as a catalyst.

Chemical Identity and Synonyms

N,N-Dimethylethylamine is an organic compound with the chemical formula C4H11N.[1][2][3]
It is a colorless to pale yellow, volatile liquid with a characteristic strong, fishy, or ammonia-like
odor.[2][4][5]

The primary identifier for this compound is its CAS (Chemical Abstracts Service) number:
e CAS Number: 598-56-1[1][3][4][5][6][7]

It is also known by several synonyms in scientific literature and industrial contexts:

e N,N-Dimethylethanamine[1][3][4][6]

e Dimethylethylamine[1][4][6]

o N-Ethyldimethylamine[4][6][7]
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o Ethyl(dimethyl)amine[2][3]
« DMEA[3][7]

Physicochemical and Safety Data

A summary of the key quantitative data for N,N-Dimethylethylamine is presented in the tables
below for easy reference and comparison.

Table 1: Physicochemical Properties of N,N-Dimethylethylamine

Property

Value

Molecular Formula

C4H1AN[1][3][6][7]

Molecular Weight 73.14 g/mol [1][2][4][7]

Appearance Clear, colorless to light yellow liquid[1][2][4]
Density 0.675 g/mL at 25 °C[1][2][4]

Boiling Point 36-38 °C[1][2][4]

Melting Point -140 °C[2][4]

Flash Point -28 °C (-18.4 °F) (closed cup)[8][9]

Refractive Index

n20/D 1.372[1][4]

Vapor Pressure

527 hPa at 20 °C[9]

pKa (conjugate acid)

10.16 (in H20)[3]

Water Solubility Soluble[4][5]
Table 2: Safety and Hazard Information
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Parameter Value

Explosive Limits 0.9-11.2% (VIV)[41[9]
Autoignition Temperature 190 °C[9]

GHS Hazard Statements H225, H302, H314, H332[3][8]
GHS Signal Word Danger[3][8]

Storage Class 3 (Flammable liquids)[8][9]

Experimental Protocols

Synthesis of N,N-Dimethylethylamine via Reductive
Amination of N,N-Dimethylacetamide

This method involves the catalytic hydrogenation of N,N-Dimethylacetamide in the presence of
an auxiliary amine.

Materials:

e N,N-Dimethylacetamide

Dimethylamine (DMA)

Hydrogen (H2) gas

Copper-based catalyst (e.g., Cu0203 Engelhard)

Fixed bed reactor

Gas chromatograph (GC) for analysis
Procedure:

o Prepare a mixture of N,N-Dimethylacetamide, Dimethylamine (DMA), and Hydrogen (H2)
with a molar composition of 1:3:30 (amide:auxiliary amine:H2).

o Pack a fixed bed reactor with 5 g of the copper-based catalyst.
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o Preheat the reactant mixture and introduce it continuously to the catalyst bed at a rate of 2 g
of amide per hour.

e Maintain the reactor temperature at 250 °C and operate at a pressure of 10 bars.

» Continuously monitor the product stream at the reactor outlet using an on-line GC to analyze
the composition.

e The expected product composition (by area%) is approximately 96.1% N,N-
Dimethylethylamine, 2.8% N,N-Dimethylamine, and 0.8% Diethylamine.[10]

Application as a Catalyst in Foundry Sand Core
Production (Cold-Box Process)

N,N-Dimethylethylamine is used as a gaseous catalyst to cure a polyurethane binder in the
cold-box process for manufacturing sand cores.

Materials:
» Silica sand (or other aggregate like olivine, zircon)

e Polyurethane binder system (typically a two-part system: a phenolic resin and an isocyanate
resin)

e Gaseous N,N-Dimethylethylamine (curing catalyst)
e Core box (mold for the core)

o Gassing apparatus to deliver the catalyst
Procedure:

» Prepare the foundry mix by thoroughly mixing the silica sand with the two parts of the
polyurethane binder. The binder loading is typically around 1.05 wt.% based on the total
weight of the sand.[1]

e Blow the sand-binder mixture into the core box, ensuring it is filled completely and
compacted to form the desired shape.
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 Introduce gaseous N,N-Dimethylethylamine into the core box. The amine catalyst is carried
by a high-pressure gas (e.g., compressed air).

e The N,N-Dimethylethylamine permeates the sand mix and catalyzes the polymerization
reaction between the phenolic resin and the isocyanate, causing the binder to harden and
cure the core.

» After the gassing stage, purge the core box with compressed air to remove any residual
amine catalyst.

e Once the core is fully cured and purged, it can be ejected from the core box.

Visualized Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate key processes and
relationships involving N,N-Dimethylethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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